Cas no 921205-88-1 (2-Methylbenzene-1,3,5-triamine;sulfuric acid)

• Product Name: 2-Methylbenzene-1,3,5-triamine;sulfuric acid
• CAS No: 921205-88-1
• MF: C₇H₁₅N₃O₈S₂
• MW: 333.339299440384
• CID: 745337
• Update Time: 2023-08-03

2-Methylbenzene-1,3,5-triamine;sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriamine, 2-methyl-, sulfate (1:2)
• 2-methylbenzene-1,3,5-triamine,sulfuric acid
• Sulfuric acid--2-methylbenzene-1,3,5-triamine (2/1)
• 2-Methylbenzene-1,3,5-triamine;sulfuric acid

• Inchi： 1S/C7H11N3.2H2O4S/c1-4-6(9)2-5(8)3-7(4)10;2*1-5(2,3)4/h2-3H,8-10H2,1H3;2*(H2,1,2,3,4)
• InChI Key： JGSGFXYQBNNBED-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.NC1C=C(C=C(C=1C)N)N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 185
• Topological Polar Surface Area: 244